Cas no 65755-12-6 ( )
structure
Product Name:
CAS No:65755-12-6
MF:C13H14O
MW:186.249663829803
CID:962492
PubChem ID:349653
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-methylnaphthalen-1-yl)ethanol
- NSC409487
- 65755-12-6
- 2-(5-Methylnaphthalen-1-yl)ethan-1-ol
- DTXSID90325259
- NSC-409487
-
-
- Inchi： 1S/C13H14O/c1-10-4-2-7-13-11(8-9-14)5-3-6-12(10)13/h2-7,14H,8-9H2,1H3
- InChI Key： HDDPVTVOWDHDJZ-UHFFFAOYSA-N
- SMILES： OCCC1C=CC=C2C(C)=CC=CC=12
Computed Properties
- Exact Mass: 186.10452
- Monoisotopic Mass: 186.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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